8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 8-methyl-N-(2-phenylethyl)-2-pyridin-3-ylquinoline-4-carboxamide
• InChI: InChI=1S/C24H21N3O/c1-17-7-5-11-20-21(24(28)26-14-12-18-8-3-2-4-9-18)15-22(27-23(17)20)19-10-6-13-25-16-19/h2-11,13,15-16H,12,14H2,1H3,(H,26,28)
• InChI Key: XJMNYMLRMJXRSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H21N3O
• Molecular Weight: 367.4 g/mol

Description

8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide, also known as LY294002, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of phosphoinositide 3-kinases (PI3Ks), which are a family of enzymes that play a critical role in cell signaling pathways. LY294002 has been extensively studied for its ability to modulate PI3K activity and its potential therapeutic applications.

Mechanism of Action

8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide works by binding to the ATP-binding site of PI3Ks and blocking their activity. This prevents the production of phosphatidylinositol 3,4,5-trisphosphate (PIP3), a key signaling molecule that activates downstream effectors such as Akt and mTOR. By inhibiting PI3K activity, 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide can modulate a wide range of cellular processes and signaling pathways.
Biochemical and Physiological Effects:
8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has been shown to have a wide range of biochemical and physiological effects, depending on the specific cell type and signaling pathway involved. It has been shown to inhibit cell growth and induce apoptosis in cancer cells, as well as improve insulin sensitivity and glucose uptake in diabetic models. 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has also been shown to modulate immune responses and inflammation, and may have potential therapeutic applications in these areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is its potent and selective inhibition of PI3Ks, which allows for precise modulation of signaling pathways. It is also relatively easy to use and has been extensively studied in a wide range of experimental systems. However, one limitation of 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is its potential off-target effects, as it may inhibit other kinases and signaling pathways in addition to PI3Ks. Careful experimental design and controls are necessary to ensure that observed effects are due to specific inhibition of PI3Ks.

Future Directions

There are many potential future directions for research involving 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide. One area of interest is the development of more potent and selective PI3K inhibitors, which may have improved therapeutic applications. Another area of interest is the investigation of the role of PI3Ks in various diseases and physiological processes, and the development of novel therapies that target these pathways. Finally, the potential off-target effects of 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide and other PI3K inhibitors should be further investigated to improve experimental design and interpretation of results.

Scientific Research Applications

8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide is widely used in scientific research to investigate the role of PI3Ks in various cellular processes. It has been shown to inhibit the activity of all class I PI3K isoforms, which are involved in a wide range of signaling pathways, including cell growth, proliferation, differentiation, and survival. 8-methyl-N-(2-phenylethyl)-2-(3-pyridinyl)-4-quinolinecarboxamide has been used to study the role of PI3Ks in cancer, diabetes, and other diseases.